Cas no 70491-70-2 (4-Desmethoxy Omeprazole Sulfide)

• Product Name: 4-Desmethoxy Omeprazole Sulfide
• CAS No: 70491-70-2
• MF: C₁₆H₁₇N₃OS
• MW: 299.39068198204
• CID: 975228
• Update Time: 2023-08-02

4-Desmethoxy Omeprazole Sulfide Chemical and Physical Properties

Names and Identifiers

• D-GLUCOSE(6-13C)
• D-GLUCOSE-6-13C
• 4-Desmethoxy Omeprazole Sulfide
• 2-[(3,5-dimethylpyridin-2-yl)methylsulfanyl]-6-methoxy-1H-benzimidazole
• 4-Desmethoxy Omeprazole Sulfide-[d3]
• 5-Methoxy-2-[[(3,5-dimethylpyridin-2-yl)methyl]sulphanyl]-1H-benzimidazole
• 2-[(3,5-dimethylpyridin-2-yl)methylsulfanyl]-5-methoxy-1H-benzimidazole
• 2-{[(3,5-Dimethylpyridin-2-yl)methyl]sulfanyl}-6-methoxy-1H-benzimidazole

• Inchi： 1S/C16H17N3OS/c1-10-6-11(2)15(17-8-10)9-21-16-18-13-5-4-12(20-3)7-14(13)19-16/h4-8H,9H2,1-3H3,(H,18,19)
• InChI Key： YTUHHMNQRUNZTP-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(=CC=2N1)OC)CC1C(C)=CC(C)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 344
• XLogP3: 3.5
• Topological Polar Surface Area: 76.1